Cas no 34539-65-6 (β,β-Dimethylacrylalkannin)

• Product Name: β,β-Dimethylacrylalkannin
• CAS No: 34539-65-6
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• MDL: MFCD11042253
• CID: 54255
• PubChem ID: 442720
• Update Time: 2025-05-20

β,β-Dimethylacrylalkannin Chemical and Physical Properties

Names and Identifiers

• β, β-dimethylacrylalkannin
• β, β-DAL
• 2-Butenoicacid, 3-methyl-, (1S)-1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenylester (9CI)
• 2-Butenoic acid, 3-methyl-,1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenylester, (S)-
• Crotonic acid, 3-methyl-, 2-ester with 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone(8CI)
• b,b-Dimethylacrylalkannin
• β,β'-Dimethyl-acry-lalkannin
• (S)-1-(5,8-dihydroxy-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-4-methylpent-3-enyl 3-methylbut-2-enoate
• 2-BUTENAL,3-METHYL
• 3,3-Dimethylacrolein
• 3-Methyl-2-butenal
• 3-methyl-but-2-en-1-al
• 3-Methylcrotonaldehyde
• Crotonaldehyde,3-methyl
• methyl crotonaldehyde
• Prenal
• Senecialdehyde
• Senecioaldehyde
• Arnebin 1
• Dmask
• Beta, beta-dimethylacrylshikonin
• Dimethylacrylshikonin
• BATBOVZTQBLKIL-UHFFFAOYSA-N
• NSC140377
• beta,beta-Dimethylacrylalkannin
• Isoarnebin I
• (beta,beta-Dimethylacryl)shikonin
• 2-Butenoic acid, 3-methyl-, 1-(1,4-dihydro-5,8-dihydroxy-1,4-dioxo-2-naphthalenyl)-4-methyl-3-pentenyl ester, (+)-
• Arnebin
• Shikonin beta,beta-dimethylacrylate
• Arnebin I
• Alkanin b,b-dimethylacrylate
• Alkanin,.beta.-dimethylacrylate
• 2-Butenoic acid,
• β,β-Dimethylacrylalkannin
• 1ST182355
• [(1S)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] 3-methylbut-2-enoate
• FT-0698295
• CHEMBL513640
• NCIMech_000202
• [(1S)-1-(5,8-dihydroxy-1,4-dioxo-2-naphthyl)-4-methyl-pent-3-enyl] 3-methylbut-2-enoate
• CCG-35291
• SureCN4284806
• Crotonic acid, 3-methyl-, 2-ester with 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
• 34539-65-6
• AKOS016844263
• SCHEMBL4284806
• AC1L9DAH
• beta,beta-dimethyl-acry-lalkannin
• HY-N5112A
• A-dimethyl-acryl-alkannin
• A,
• Alkannin senecioate
• MS-25953
• CHEBI:2579
• A'-Dimethyl-acry-lalkannin
• Alkannin beta,beta-dimethylacrylate
• s3302
• beta,beta-Dimethylacryloylalkannin
• Q27105725
• 5162-01-6
• CS-0016971
• β，β'-Dimethylacrylshikonin

• MDL： MFCD11042253
• Inchi： 1S/C21H22O6/c1-11(2)5-8-17(27-18(25)9-12(3)4)13-10-16(24)19-14(22)6-7-15(23)20(19)21(13)26/h5-7,9-10,17,22-23H,8H2,1-4H3/t17-/m0/s1
• InChI Key： BATBOVZTQBLKIL-KRWDZBQOSA-N
• SMILES： O(C(/C=C(\C)/C)=O)[C@@H](C/C=C(\C)/C)C1=CC(C2C(=CC=C(C=2C1=O)O)O)=O

Computed Properties

• Exact Mass: 370.14200
• Monoisotopic Mass: 370.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 5

Experimental Properties

• Color/Form: Reddish brown powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 573.9±50.0 °C at 760 mmHg
• Flash Point: 201.1±23.6 °C
• PSA: 100.90000
• LogP: 3.49340

β,β-Dimethylacrylalkannin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on β,β-Dimethylacrylalkannin

Exploring β,β-Dimethylacrylalkannin (CAS No. 34539-65-6): Properties, Applications, and Market Insights

β,β-Dimethylacrylalkannin (CAS No. 34539-65-6) is a naturally occurring naphthoquinone derivative, primarily isolated from the roots of Alkanna tinctoria and related species. This bioactive compound has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. The β,β-dimethylacrylalkannin structure features a naphthoquinone core with a dimethylacryloyl side chain, contributing to its distinctive biological activities.

Researchers have identified β,β-dimethylacrylalkannin benefits in various pharmacological studies, particularly focusing on its antioxidant and anti-inflammatory properties. Current scientific literature suggests this compound may play a role in cellular protection against oxidative stress, making it a subject of interest in anti-aging research and cosmeceutical applications. The compound's molecular weight of 330.33 g/mol and lipophilic nature contribute to its bioavailability profile, an important consideration for potential therapeutic formulations.

The extraction and purification of β,β-dimethylacrylalkannin from Alkanna species involves specialized techniques to maintain its structural integrity. Modern analytical methods like HPLC and LC-MS are typically employed for quality control and standardization of β,β-dimethylacrylalkannin extracts. These standardized extracts are increasingly used in natural product research and phytopharmaceutical development, aligning with the growing consumer demand for plant-based therapeutics.

In cosmetic science, β,β-dimethylacrylalkannin uses extend to skincare formulations where its antioxidant properties may help protect against environmental stressors. The compound's potential to modulate cellular redox balance has positioned it as an interesting candidate for cosmetic anti-pollution products, a rapidly expanding market segment. Formulators are particularly interested in its stability profile and compatibility with other active ingredients in topical applications.

The pharmacological potential of β,β-dimethylacrylalkannin extends beyond cosmetic applications. Preliminary studies suggest possible benefits in supporting cellular health and metabolic functions, though more extensive clinical research is needed. These potential applications have driven increased demand for high-purity β,β-dimethylacrylalkannin in research settings, with suppliers developing specialized purification protocols to meet researcher requirements.

Market analysis indicates growing interest in β,β-dimethylacrylalkannin suppliers and manufacturers, particularly among companies specializing in botanical extracts. The global market for specialized plant-derived compounds like β,β-dimethylacrylalkannin is projected to expand significantly, driven by trends in natural medicine and functional ingredients. Quality specifications typically require ≥95% purity for research-grade material, with analytical certificates providing detailed characterization data.

From a regulatory perspective, β,β-dimethylacrylalkannin safety profiles are currently being established through standard toxicological evaluations. While generally recognized as safe in traditional use, modern applications require comprehensive safety data to meet international standards for cosmetic and nutraceutical ingredients. This regulatory development is creating opportunities for specialized testing laboratories to offer β,β-dimethylacrylalkannin characterization services.

The scientific community continues to explore the mechanism of action of β,β-dimethylacrylalkannin at the molecular level. Recent studies focus on its interaction with cellular signaling pathways and potential modulatory effects on gene expression. These investigations are particularly relevant in the context of oxidative stress-related conditions, a major focus area in contemporary biomedical research.

Looking forward, the development of β,β-dimethylacrylalkannin derivatives with enhanced bioavailability or targeted activity represents an exciting research direction. Synthetic modification of the core structure could yield novel compounds with optimized pharmacological profiles, potentially opening new applications in precision medicine approaches. Such developments would further elevate the importance of this natural product derivative in both academic and industrial research settings.

For researchers and product developers seeking β,β-dimethylacrylalkannin CAS 34539-65-6, it's essential to source material from reputable suppliers who provide comprehensive analytical data. The compound's stability, solubility characteristics, and compatibility with various formulation matrices should be carefully considered for specific applications. As interest in this unique natural compound grows, we can anticipate more detailed studies elucidating its full potential in health and wellness applications.